molecular formula C13H14F2O4 B8811733 Ethyl 4-(2-ethoxy-1,1-difluoro-2-oxoethyl)benzoate

Ethyl 4-(2-ethoxy-1,1-difluoro-2-oxoethyl)benzoate

Cat. No.: B8811733
M. Wt: 272.24 g/mol
InChI Key: QQTLNBYCRBFDCF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 4-(2-ethoxy-1,1-difluoro-2-oxoethyl)benzoate is a useful research compound. Its molecular formula is C13H14F2O4 and its molecular weight is 272.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H14F2O4

Molecular Weight

272.24 g/mol

IUPAC Name

ethyl 4-(2-ethoxy-1,1-difluoro-2-oxoethyl)benzoate

InChI

InChI=1S/C13H14F2O4/c1-3-18-11(16)9-5-7-10(8-6-9)13(14,15)12(17)19-4-2/h5-8H,3-4H2,1-2H3

InChI Key

QQTLNBYCRBFDCF-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CC=C(C=C1)C(C(=O)OCC)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

According to the Kumadaki method (supra) and the above-described scheme, ethyl 4-iodobenzoate (Compound 1d; 1.38 g, 5.0 mmol), bromodifluoroacetic acid ethyl ester (1.015 g, 5.0 mmol), copper powder (635.5 mg, 10.0 mmol) and DMSO (10 mL) were put into a two-neck reaction tube, and the mixture was stirred under argon atmosphere at 55° C. for 24 hours. The reaction mixture was extracted with ethyl acetate and washed with water, and an organic layer was dried with anhydrous sodium sulfate. Ethyl acetate was distilled away under reduced pressure, and by carrying out purification by silica gel column chromatography, 4-(2-ethoxy-1,1-difluoro-2-oxethyl)benzoic acid ethyl ester (Compound 2d) was obtained with a yield of 80%.
Quantity
1.38 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
1.015 g
Type
reactant
Reaction Step One
Name
copper
Quantity
635.5 mg
Type
catalyst
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One

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